3,3'-((3,4-dihydroxyphenyl)methylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one)

• IUPAC Name: 3-[(3,4-dihydroxyphenyl)-(4-hydroxy-1,6-dimethyl-2-oxopyridin-3-yl)methyl]-4-hydroxy-1,6-dimethylpyridin-2-one
• InChI: InChI=1S/C21H22N2O6/c1-10-7-15(26)18(20(28)22(10)3)17(12-5-6-13(24)14(25)9-12)19-16(27)8-11(2)23(4)21(19)29/h5-9,17,24-27H,1-4H3
• InChI Key: NPCASIODFLAJEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1C)C(C2=CC(=C(C=C2)O)O)C3=C(C=C(N(C3=O)C)C)O)O
• Molecular Formula: C21H22N2O6
• Molecular Weight: 398.4 g/mol
• CAS No.: 883086-75-7

Description

3,3'-((3,4-dihydroxyphenyl)methylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one) is a high-purity synthetic compound specifically designed for advanced chemical and pharmaceutical research applications. This multifunctional pyridinone derivative features a unique molecular architecture with multiple hydroxyl groups and a methylene bridge that creates a well-defined coordination environment for metal ions, particularly iron. The compound's structural design incorporates a catechol moiety (3,4-dihydroxyphenyl group) similar to those found in natural iron-chelating molecules, enhanced with synthetic pyridinone components that increase stability and specificity. Researchers are investigating this compound primarily for its potent iron-chelating properties, with potential applications in studying iron overload disorders, neurodegenerative diseases where iron homeostasis is disrupted, and oxidative stress pathways. The mechanism of action involves the formation of stable, coordinative bonds with ferric ions (Fe³⁺) through its multiple oxygen donors, effectively sequestering iron and modulating its biological availability and reactivity. This chelation activity may disrupt iron-mediated free radical generation through Fenton chemistry, providing a research tool for investigating oxidative damage mechanisms in biological systems. Additional research applications include use as a building block for developing more complex coordination compounds, investigation of metal-based sensor systems, and exploration in material science for creating functionalized surfaces with specific metal-binding characteristics. The compound is provided with comprehensive analytical characterization data including HPLC purity verification, mass spectrometry confirmation, and NMR structural validation. Researchers should note that this product is For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals. Proper handling procedures should be followed, including the use of personal protective equipment and appropriate laboratory ventilation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3’-((3,4-dihydroxyphenyl)methylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one) typically involves multi-step organic reactions. One common method includes the condensation of 3,4-dihydroxybenzaldehyde with 4-hydroxy-1,6-dimethylpyridin-2(1H)-one under acidic or basic conditions. The reaction may require a catalyst to facilitate the formation of the methylene bridge between the phenyl and pyridinone moieties.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

3,3’-((3,4-dihydroxyphenyl)methylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one) can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form quinones.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: The hydroxyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce dihydro derivatives.

Scientific Research Applications

3,3’-((3,4-dihydroxyphenyl)methylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one) has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential antioxidant properties due to the presence of hydroxyl groups.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which 3,3’-((3,4-dihydroxyphenyl)methylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one) exerts its effects involves interactions with various molecular targets and pathways. For instance, its antioxidant activity may be attributed to its ability to donate hydrogen atoms from the hydroxyl groups, neutralizing free radicals. Additionally, its potential therapeutic effects could involve modulation of signaling pathways related to inflammation and cell proliferation.

Comparison with Similar Compounds

3,3'-((4-Nitrophenyl)methylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one)

• Structural Difference : Replaces the 3,4-dihydroxyphenyl group with a 4-nitrophenyl moiety.
• Functional Impact: The nitro group (−NO₂) is electron-withdrawing, reducing solubility in polar solvents compared to the hydroxyl-rich catechol group. Nitro-substituted analogs are typically less bioactive in antioxidant assays due to the absence of redox-active phenolic hydroxyls .
• Applications : Nitro derivatives are often intermediates in synthetic pathways rather than end-stage bioactive molecules.

4-Hydroxy-1,6-dimethylpyridin-2(1H)-one (Component Monomer)

• Structural Difference: A single pyridinone ring without the bis-structure or catechol group.
• Functional Impact : Retains metal-chelating capacity but lacks the synergistic effects of dimerization and antioxidant catechol. Demonstrated utility in pharmaceutical intermediates and chelation therapy precursors .

Catechol-Containing Compounds

3,4-Di-O-caffeoylquinic Acid

• Structural Difference : Features two caffeoyl (3,4-dihydroxycinnamoyl) groups attached to a quinic acid core.
• Functional Impact: Shares the catechol motif, contributing to potent antioxidant and anti-inflammatory activities (e.g., IC₅₀ values in macrophage inflammation models). However, the absence of pyridinone rings limits its metal-chelating efficacy compared to the target compound .

Pyridinone Derivatives with Varied Substituents

4-Methoxy-1,6-dimethylpyridin-2(1H)-one

• Structural Difference : Methoxy (−OCH₃) replaces the hydroxyl (−OH) at position 4.
• Functional Impact : Methoxy groups reduce hydrogen-bonding capacity and acidity, lowering solubility in aqueous media. Such derivatives are less effective in biological systems requiring redox activity .

Comparative Data Table

Compound Name	Key Structural Features	Bioactivity/Solubility Insights	Reference
Target Compound	Bis-pyridinone + 3,4-dihydroxyphenyl	High chelation, potential antioxidant	Inferred
3,3'-((4-Nitrophenyl)methylene)bis(...)	Bis-pyridinone + 4-nitrophenyl	Lower solubility, synthetic intermediate
4-Hydroxy-1,6-dimethylpyridin-2(1H)-one	Monomeric pyridinone	Chelation therapy precursor
3,4-Di-O-caffeoylquinic acid	Caffeoyl-quinic acid dimer	Antioxidant (IC₅₀ ~11.6 μM in inflammation)
4-Methoxy-1,6-dimethylpyridin-2(1H)-one	Methoxy-substituted pyridinone	Reduced aqueous solubility

Research Implications and Gaps

• Antioxidant Potential: The catechol group in the target compound likely enhances free-radical scavenging, akin to caffeoylquinic acids, but this requires experimental validation.
• Metal Chelation: Bis-pyridinones are known iron chelators; the dimeric structure may improve binding affinity compared to monomeric analogs .
• Synthetic Challenges : Incorporating catechol groups may necessitate protection/deprotection strategies to prevent oxidation during synthesis.

Biological Activity

3,3'-((3,4-dihydroxyphenyl)methylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one), also known by its CAS number 883086-75-7, is a compound of significant interest due to its potential biological activities. This article aims to detail its biological activity, including mechanisms of action, efficacy in various biological systems, and relevant case studies.

• Molecular Formula : C$_{21}$H$_{22}$N$_2$O$_6$
• Molecular Weight : 398.4 g/mol
• Structure : The compound features a bis(methylene) linkage between two pyridinone moieties and a dihydroxyphenyl group, which is essential for its biological activity.

Research indicates that the biological activity of this compound is primarily attributed to its ability to inhibit specific enzymes and modulate cellular pathways:

• Tyrosinase Inhibition : Similar compounds have demonstrated potent inhibition of mushroom tyrosinase, an enzyme critical in melanin biosynthesis. This property suggests potential applications in treating hyperpigmentation disorders .
• Antioxidant Activity : The presence of hydroxyl groups in the structure contributes to antioxidant properties, likely through scavenging reactive oxygen species (ROS). Analogous compounds have shown significant antioxidant effects comparable to established antioxidants like Trolox .
• Cell Viability and Cytotoxicity : Studies on related analogs indicate that while some exhibit cytotoxic effects at higher concentrations, others maintain cell viability at therapeutic doses. For instance, certain derivatives did not show cytotoxicity at concentrations up to 20 µM in B16F10 murine melanoma cells .

In Vitro Studies

In vitro assays have been conducted to evaluate the inhibitory effects on tyrosinase and cellular activity:

• Tyrosinase Inhibition Assays : Various concentrations of the compound were tested against mushroom tyrosinase, revealing significant inhibition rates. For example, one study reported that certain analogs exhibited inhibitory constants (IC50) in the low micromolar range .
• Cellular Tyrosinase Activity : In B16F10 cells treated with the compound followed by stimulation with α-MSH (alpha-melanocyte-stimulating hormone), a notable reduction in tyrosinase activity was observed, indicating effective modulation of melanin production pathways .

Case Studies

• Study on Melanin Production : A study focusing on analogs of this compound demonstrated that they effectively reduced melanin synthesis in vitro by inhibiting tyrosinase activity. The results suggest potential use in cosmetic formulations aimed at skin lightening .
• Antioxidant Effects : Another study highlighted the antioxidant capabilities of related compounds, showing that they significantly reduced ROS levels induced by external stressors in cellular models .

Summary Table of Biological Activities

Activity Type	Observed Effect	Reference
Tyrosinase Inhibition	Significant IC50 values in μM
Antioxidant Activity	Comparable to Trolox
Cytotoxicity	Non-cytotoxic at ≤20 μM